Cas no 424803-19-0 (2-Furanmethanol,5-[3,5-bis(trifluoromethyl)phenyl]-)

• Product Name: 2-Furanmethanol,5-[3,5-bis(trifluoromethyl)phenyl]-
• CAS No: 424803-19-0
• MF: C₁₃H₈F₆O₂
• MW: 310.191844940186
• MDL: MFCD00052573
• CID: 328694
• PubChem ID: 728188
• Update Time: 2025-10-29

2-Furanmethanol,5-[3,5-bis(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanol,5-[3,5-bis(trifluoromethyl)phenyl]-
• [5-[3,5-bis(trifluoromethyl)phenyl]furan-2-yl]methanol
• {5-[3,5-Di(trifluoromethyl)phenyl]-2-furyl}methanol
• {5-[3,5-bis(trifluoromethyl)phenyl]furan-2-yl}methanol
• AC1LE087
• BBL003570
• CBMicro_045569
• CCG-51681
• MolPort-000-998-661
• AKOS000108260
• AB00102525-01
• AS-9068
• BIM-0045434.P001
• 5-[3,5-di-(Trifluoromethyl)phenyl]-2-furylmethanol
• (5-(3,5-Bis(trifluoromethyl)phenyl)furan-2-yl)methanol
• BB 0245764
• [5-(3,5-Bis-trifluoromethyl-phenyl)-furan-2-yl]- methanol
• MEZRDJVJFDVHKZ-UHFFFAOYSA-N
• DTXSID90352500
• CS-0315990
• SCHEMBL1409759
• SR-01000640970-1
• MFCD00052573
• SB61568
• FT-0765349
• {5-[3,5-bis(trifluoromethyl)phenyl]-2-furyl}methanol
• 424803-19-0
• [5-[3,5-Bis(trifluoromethyl)phenyl]-2-furyl]methanol
• [5-[3,5-DI(TRIFLUOROMETHYL)PHENYL]-2-FURYL]METHANOL
• STK006943
• 5-[3,5-Bis(Trifluoromethyl)Phenyl]-2-Furanmethanol

• MDL： MFCD00052573
• Inchi： 1S/C13H8F6O2/c14-12(15,16)8-3-7(4-9(5-8)13(17,18)19)11-2-1-10(6-20)21-11/h1-5,20H,6H2
• InChI Key： MEZRDJVJFDVHKZ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)C1=CC=C(CO)O1)(F)F

Computed Properties

• Exact Mass: 310.04300
• Monoisotopic Mass: 310.04284847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 33.4Ų

Experimental Properties

• Density: 1.42
• Melting Point: 110 °C
• Boiling Point: 296.4°C at 760 mmHg
• Flash Point: 133.1°C
• Refractive Index: 1.457
• PSA: 33.37000
• LogP: 4.47650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Furanmethanol,5-[3,5-bis(trifluoromethyl)phenyl]-

Comprehensive Overview of 2-Furanmethanol,5-[3,5-bis(trifluoromethyl)phenyl]- (CAS No. 424803-19-0)

2-Furanmethanol,5-[3,5-bis(trifluoromethyl)phenyl]- (CAS No. 424803-19-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This compound, characterized by its unique furan and trifluoromethylphenyl structural motifs, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential due to its versatility and the growing demand for fluorinated compounds in high-performance applications.

The molecular structure of 2-Furanmethanol,5-[3,5-bis(trifluoromethyl)phenyl]- features a furan ring substituted with a hydroxymethyl group at the 2-position and a 3,5-bis(trifluoromethyl)phenyl moiety at the 5-position. This arrangement imparts unique electronic and steric properties, which are critical for its reactivity and interaction with other molecules. The presence of trifluoromethyl groups enhances the compound's lipophilicity and metabolic stability, making it particularly useful in the design of bioactive molecules. These attributes align with current trends in drug discovery, where fluorinated building blocks are highly sought after for their ability to improve pharmacokinetic profiles.

In the pharmaceutical industry, 2-Furanmethanol,5-[3,5-bis(trifluoromethyl)phenyl]- serves as a key intermediate in the synthesis of potential therapeutic agents. Its structural features are often incorporated into molecules targeting central nervous system (CNS) disorders, inflammatory diseases, and oncological pathways. The compound's ability to modulate enzyme activity and receptor binding has been highlighted in recent studies, reflecting the broader industry shift toward precision medicine and targeted therapies. Additionally, its compatibility with modern green chemistry principles, such as catalytic transformations and solvent-free reactions, aligns with the global push for sustainable chemical processes.

The agrochemical sector also benefits from the applications of 2-Furanmethanol,5-[3,5-bis(trifluoromethyl)phenyl]-. Fluorinated compounds are known for their efficacy in pest control and crop protection, and this derivative is no exception. Its incorporation into novel herbicides and fungicides has shown promising results in enhancing product performance while minimizing environmental impact. This is particularly relevant given the increasing regulatory scrutiny on conventional agrochemicals and the demand for safer, more efficient alternatives. The compound's stability under various environmental conditions further underscores its utility in this field.

From a material science perspective, 2-Furanmethanol,5-[3,5-bis(trifluoromethyl)phenyl]- contributes to the development of advanced polymers and coatings. The trifluoromethyl groups impart desirable properties such as thermal stability, chemical resistance, and low surface energy, which are essential for high-performance materials. These characteristics are increasingly important in industries like electronics, aerospace, and renewable energy, where durability and efficiency are paramount. The compound's role in the synthesis of fluorinated polymers highlights its relevance in cutting-edge technological applications.

The market dynamics for 2-Furanmethanol,5-[3,5-bis(trifluoromethyl)phenyl]- reflect its growing importance. With the rise of custom synthesis and contract research organizations (CROs), there is a heightened demand for high-quality, specialized intermediates like this compound. Suppliers and manufacturers are focusing on scalability and purity to meet the stringent requirements of end-users. Furthermore, the compound's alignment with trends such as bioisosteric replacement and fragment-based drug design positions it as a critical component in modern chemical innovation.

In conclusion, 2-Furanmethanol,5-[3,5-bis(trifluoromethyl)phenyl]- (CAS No. 424803-19-0) is a multifaceted compound with significant applications across diverse industries. Its unique structural features, combined with the growing demand for fluorinated intermediates, make it a valuable asset in synthetic chemistry. As research continues to uncover new possibilities, this compound is poised to play an even greater role in addressing contemporary challenges in healthcare, agriculture, and advanced materials. For researchers and industry professionals seeking reliable and innovative solutions, 2-Furanmethanol,5-[3,5-bis(trifluoromethyl)phenyl]- represents a compelling choice.